Cas no 1597287-23-4 (2-(3-chloro-2-fluorophenoxy)ethane-1-sulfonyl chloride)

• Product Name: 2-(3-chloro-2-fluorophenoxy)ethane-1-sulfonyl chloride
• CAS No: 1597287-23-4
• MF: C₈H₇Cl₂FO₃S
• MW: 273.108783006668
• CID: 6209288
• PubChem ID: 116690818
• Update Time: 2025-07-23

2-(3-chloro-2-fluorophenoxy)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-2-fluorophenoxy)ethane-1-sulfonyl chloride
• 1597287-23-4
• EN300-1144582

• Inchi： 1S/C8H7Cl2FO3S/c9-6-2-1-3-7(8(6)11)14-4-5-15(10,12)13/h1-3H,4-5H2
• InChI Key： OVBJCBVHWURSOF-UHFFFAOYSA-N
• SMILES： ClS(CCOC1C=CC=C(C=1F)Cl)(=O)=O

Computed Properties

• Exact Mass: 271.9476988g/mol
• Monoisotopic Mass: 271.9476988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(3-chloro-2-fluorophenoxy)ethane-1-sulfonyl chloride

Introduction to 2-(3-chloro-2-fluorophenoxy)ethane-1-sulfonyl chloride (CAS No. 1597287-23-4) and Its Applications in Modern Chemical Biology

The compound 2-(3-chloro-2-fluorophenoxy)ethane-1-sulfonyl chloride (CAS No. 1597287-23-4) represents a significant advancement in the field of chemical biology, particularly in the design and synthesis of novel pharmaceutical intermediates. This sulfonamide derivative has garnered considerable attention due to its versatile structural features, which make it a valuable building block for drug discovery and molecular probes. The presence of both chloro and fluoro substituents in its aromatic ring enhances its reactivity, enabling diverse chemical transformations that are crucial for developing innovative therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for specialized intermediates that can facilitate the rapid development of small-molecule drugs. The sulfonyl chloride moiety in this compound is particularly noteworthy, as it serves as a reactive handle for introducing sulfonamide linkages into biologically active molecules. Sulfonamides are well-documented scaffolds in medicinal chemistry, exhibiting a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 2-(3-chloro-2-fluorophenoxy)ethane-1-sulfonyl chloride aligns well with these trends, offering researchers a flexible platform for further functionalization.

The 3-chloro-2-fluorophenoxy group is another critical feature of this compound, contributing to its unique electronic and steric properties. The chlorine atom is an excellent leaving group, which is advantageous for nucleophilic substitution reactions, while the fluorine atom introduces lipophilicity and modulates metabolic stability. Such structural elements are often employed in drug design to optimize pharmacokinetic profiles and improve target binding affinity. The combination of these substituents makes 2-(3-chloro-2-fluorophenoxy)ethane-1-sulfonyl chloride a promising candidate for synthesizing next-generation therapeutics.

Recent studies have highlighted the utility of this compound in the development of kinase inhibitors, which are among the most widely used classes of anticancer drugs. The sulfonamide core is frequently found in kinase inhibitors due to its ability to form strong hydrogen bonds with target enzymes, thereby enhancing binding affinity. For instance, modifications of the 3-chloro-2-fluorophenoxy group have been shown to improve solubility and cell permeability, critical factors for drug efficacy. Researchers have leveraged the reactivity of the sulfonyl chloride group to introduce diverse pharmacophores, leading to compounds with enhanced potency and selectivity against various kinases.

Moreover, the application of computational chemistry has further accelerated the design process for derivatives of 2-(3-chloro-2-fluorophenoxy)ethane-1-sulfonyl chloride. Molecular modeling techniques have enabled virtual screening of potential analogs, predicting their binding modes and biological activities before experimental synthesis. This approach has not only reduced time-to-market but also minimized resource expenditure by prioritizing promising candidates based on predictive data. Such advancements underscore the importance of interdisciplinary collaboration between chemists and bioinformaticians in modern drug discovery.

The versatility of 2-(3-chloro-2-fluorophenoxy)ethane-1-sulfonyl chloride extends beyond kinase inhibition; it has also been explored in the development of antiviral agents. The structural features that enhance kinase targeting can be repurposed to interact with viral proteases or polymerases, disrupting critical steps in viral replication cycles. For example, recent research has demonstrated that sulfonamides with similar motifs can inhibit HIV protease activity by mimicking natural substrates or by covalently modifying active site residues. The reactivity provided by the sulfonyl chloride group allows for facile derivatization into peptidomimetics or transition-state analogs, which are potent inhibitors against viral enzymes.

In addition to its pharmaceutical applications, this compound has shown potential in materials science and agrochemical research. The ability to introduce sulfonamide linkages into polymers or surfactants can lead to novel materials with tailored properties such as enhanced biodegradability or improved surface activity. Similarly, in agrochemicals, derivatives of 2-(3-chloro-2-fluorophenoxy)ethane-1-sulfonyl chloride could serve as intermediates for developing herbicides or fungicides with improved efficacy and environmental safety profiles.

The synthesis of 2-(3-chloro-2-fluorophenoxy)ethane-1-sulfonyl chloride involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include halogenation reactions at specific positions on the aromatic ring followed by sulfonylation using chlorosulfonic acid or equivalent reagents under controlled conditions. Advances in catalytic systems have enabled greener synthetic routes, reducing waste generation and improving atom economy. Such sustainable practices are increasingly important as regulatory pressures push toward environmentally responsible chemical production.

The analytical characterization of this compound relies on a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide definitive evidence of structural integrity and purity, which are essential for pharmaceutical applications where impurities can compromise safety and efficacy. High-performance liquid chromatography (HPLC) is also commonly employed for purity assessment under stringent conditions required by regulatory agencies.

Future directions in research involving 2-(3-chloro-2-fluorophenoxy)ethane-1-sulfonyl chloride may focus on exploring its role in modulating immune responses or as a tool compound for studying protein-protein interactions. The sulfonamide scaffold is known to interact with various biological targets beyond kinases and proteases; thus, there is significant potential for uncovering new therapeutic modalities through rational drug design based on this intermediate.

In conclusion,2-(3-chloro-2-fluorophenoxy)ethane-1-sulfonyl chloride (CAS No. 1597287-23-4) stands as a cornerstone intermediate in modern chemical biology with far-reaching implications across multiple disciplines including medicine and materials science. Its unique structural attributes enable diverse functionalization strategies that continue to drive innovation in drug discovery programs worldwide.